1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((2-(thiophen-2-yl)pyridin-4-yl)methyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[(2-thiophen-2-ylpyridin-4-yl)methyl]urea
• InChI: InChI=1S/C19H17N3O3S/c23-19(21-10-13-3-4-16-17(9-13)25-12-24-16)22-11-14-5-6-20-15(8-14)18-2-1-7-26-18/h1-9H,10-12H2,(H2,21,22,23)
• InChI Key: XATIKHFGMDVJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)NCC3=CC(=NC=C3)C4=CC=CS4
• Molecular Formula: C19H17N3O3S
• Molecular Weight: 367.4 g/mol
• CAS No.: 2034271-69-5

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)-3-((2-(thiophen-2-yl)pyridin-4-yl)methyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. In

Scientific Research Applications

1. Luminescent Properties and Multi-Stimuli Response

• Research by Srivastava et al. (2017) focuses on the luminescent properties of similar compounds. They found these compounds are luminescent in solution and solid state, forming nano-aggregates with enhanced emission in certain solutions. These compounds show mechanochromic properties and display multi-stimuli response, suggesting potential applications in sensing and display technologies (Srivastava et al., 2017).

2. Antimicrobial and Anticancer Activity

• Elewa et al. (2021) synthesized compounds with similar structures and evaluated them for antibacterial and antitumor activities. These compounds showed promising results, indicating potential applications in the development of new antimicrobial and anticancer drugs (Elewa et al., 2021).

3. Antioxidant Properties

• Research by Abd-Almonuim et al. (2020) on related compounds showed high antioxidant activities, comparable to vitamin C in certain concentrations. This suggests potential applications in health and wellness products for their antioxidant benefits (Abd-Almonuim et al., 2020).

4. Antiproliferative Effects in Cancer Treatment

• Feng et al. (2020) explored derivatives of similar compounds for their antiproliferative activity against various cancer cell lines. They found significant antiproliferative effects, pointing to potential uses in cancer therapy (Feng et al., 2020).

5. Role in Modulating Feeding, Arousal, Stress, and Drug Abuse

• A study by Piccoli et al. (2012) on a selective antagonist related to these compounds showed its influence on compulsive food seeking and intake, indicating potential applications in the treatment of eating disorders or drug abuse (Piccoli et al., 2012).